Cas no 32556-71-1 ((S)-3-Hydroxy-1-octyne)

(S)-3-Hydroxy-1-octyne structure

Product Name:(S)-3-Hydroxy-1-octyne

CAS No:32556-71-1

Molecular Formula:C₈H₁₄O

Molecular Weight:126.19616

MDL:MFCD00191475

CID:88971

PubChem ID:87574226

(S)-3-Hydroxy-1-octyne Properties

Names and Identifiers

- (S)-1-Octyn-3-ol
- Octynol
- (S)-(-)-1-Octyn-3-ol
- (S)-1-Octyn-3-ol [omega Side-Chain Unit for PG Synthesis]
- (S)-3-Hydroxy-1-octyne
- (S)-(?)-1-Octyn-3-ol
- (3S)-oct-1-yn-3-ol
- (-)-1-Octyn-3-ol
- (3S)-1-Octyn-3-ol
- (3S)-Hydroxy-1-octyne
- (S)(-)-1-Octyn-3-ol
- UNII-D8HO63XX92
- ?(S)-1-OCTYN-3-OL
- 32556-71-1
- SCHEMBL766022
- 1-Octyn-3-ol, (S)-(-)-
- (S)-(-)-1-Octyn-3-ol, 99%
- AKOS015913385
- AMY20014
- J-018782
- 1-Octyn-3-ol, (S)-
- T72294
- VUGRNZHKYVHZSN-MRVPVSSYSA-N
- D8HO63XX92
- DTXSID501316203
- 1-Octyn-3-ol, (-)-
- 1-Octyn-3-ol, (3S)-
- O0235
- CS-0204536
- (s)-oct-1-yn-3-ol
- MFCD00191475
- Q27276249
- AS-35719
- +Expand
- MDL： MFCD00191475
- InChIKey： VUGRNZHKYVHZSN-MRVPVSSYSA-N
- Inchi： InChI=1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
- SMILES： CCCCC[C@@H](C#C)O
- BRN： 2037703

Computed Properties

Exact Mass: 126.10452
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 126.104
Heavy Atom Count: 9
Complexity: 98.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

LogP: 1.56080
PSA: 20.23
Refractive Index: n20/D 1.442(lit.)
Boiling Point: 130°C(lit.)
Melting Point: -39°C (estimate)
Flash Point: Fahrenheit: 147.2 ° f
Celsius: 64 ° c
Solubility: Slightly soluble (4.2 g/l) (25 º C),
Color/Form: colorless liquid
Solubility: Not determined
Optical Activity: [α]20/D −6.5°, c = 2 in methylene chloride
Density: 0.864 g/mL at 25 °C(lit.)

(S)-3-Hydroxy-1-octyne Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB56109-1g	(S)-1-Octyn-3-ol	32556-71-1	95%	1g	$187.00	2024-04-20
Aaron	AR003DAX-250mg	(S)-3-Hydroxy-1-octyne	32556-71-1	97%	250mg	$65.00
abcr	AB180589-1 g	(S)-(-)-1-Octyn-3-ol, 98%; .	32556-71-1	98%	1g	€139.80	2023-06-23
Apollo Scientific	OR924917-1g	(S)-1-Octyn-3-ol	32556-71-1	95%	1g	£200.00	2024-07-20
Chemenu	CM324280-10g	(S)-3-Hydroxy-1-octyne	32556-71-1	95%	10g	$***	2023-05-30
eNovation Chemicals LLC	D694377-1g	(S)-3-Hydroxy-1-octyne	32556-71-1	95%	1g	$100	2022-07-28
TRC	H951108-50mg	(S)-3-Hydroxy-1-octyne	32556-71-1		50mg	$ 50.00	2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19046-250mg	(S)-(-)-1-Octyn-3-ol, 98+%	32556-71-1	98+%	250mg	￥1353.00	2023-03-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1275206-1g	(S)-1-Octyn-3-ol	32556-71-1	98%	1g	￥2297.00	2024-08-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S90800-1g	(3S)-oct-1-yn-3-ol	32556-71-1		1g	¥1169.0	2021-09-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

32556-71-1 ((S)-3-Hydroxy-1-octyne) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:32556-71-1)(S)-3-Hydroxy-1-octyne

Purity:99%/99%

Quantity:1g/5g

Price($):320.0/1580.0